Cas no 2137565-81-0 (5-bromo-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137565-81-0
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 6078926
• PubChem ID: 165795133
• Update Time: 2025-10-29

5-bromo-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine
• 5-bromo-2-(difluoromethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 2137565-81-0
• EN300-1104560

• Inchi： 1S/C8H6BrF2N3/c1-4-2-5(9)14-6(3-4)12-8(13-14)7(10)11/h2-3,7H,1H3
• InChI Key： ZPVKXEHSESOPPM-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=NN1C(Br)=CC(C)=C2

Computed Properties

• Exact Mass: 260.97132g/mol
• Monoisotopic Mass: 260.97132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.84±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.16±0.30(Predicted)

Additional information on 5-bromo-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine

5-Bromo-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine: A Comprehensive Overview

The compound 5-bromo-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137565-81-0) is a highly specialized heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and structural versatility. The molecule features a fused triazole and pyridine ring system, with substituents at positions 2, 5, and 7 that contribute to its distinct chemical behavior.

Recent studies have highlighted the importance of triazolopyridines in drug discovery and materials science due to their ability to act as versatile building blocks for constructing complex molecular architectures. The presence of bromine at position 5 and a difluoromethyl group at position 2 introduces significant electronic and steric effects, making this compound a valuable candidate for exploring novel chemical reactions and applications. Additionally, the methyl group at position 7 further modulates the compound's reactivity and stability.

One of the most intriguing aspects of CAS No. 2137565-81-0 is its potential as a precursor in the synthesis of advanced materials. Researchers have demonstrated that such compounds can be used to construct metal-organic frameworks (MOFs) with exceptional porosity and stability. These MOFs have applications in gas storage, catalysis, and sensing technologies. Furthermore, the bromine substituent in this compound can serve as a reactive site for cross-coupling reactions, enabling the creation of functionalized materials with tailored properties.

In the field of medicinal chemistry, 5-bromo-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine has shown promise as a lead compound for developing bioactive agents. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable tool in drug design. Recent studies have explored its potential as an inhibitor of kinases and other enzymes involved in disease pathways. The fluorinated methyl group at position 2 contributes to lipophilicity and bioavailability, while the bromine substituent provides opportunities for further functionalization.

The synthesis of CAS No. 2137565-81-0 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyridine core through cyclization reactions and subsequent substitution reactions to introduce the bromine and difluoromethyl groups. The synthesis pathway has been optimized to ensure high yields and purity, making this compound accessible for further research and development.

From an analytical standpoint, 5-bromo-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses confirm its molecular structure and provide insights into its electronic properties. Additionally, computational studies using density functional theory (DFT) have been conducted to investigate its electronic structure and reactivity patterns.

Looking ahead, CAS No. 2137565-81-0 represents a promising platform for exploring new chemical transformations and applications. Its unique combination of substituents makes it an ideal candidate for studying regioselective reactions and developing novel materials with tailored functionalities. As research continues to uncover its potential applications in drug discovery and materials science, this compound is expected to play a pivotal role in advancing these fields.